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Compound of Interest

Compound Name: Aluminium isopropoxide

Cat. No.: B147389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of aluminum isopropoxide, specifically its molecular weight and density. This

document is intended to be a valuable resource for researchers, scientists, and professionals in

drug development who utilize or are considering this versatile chemical reagent in their work.

Core Properties of Aluminum Isopropoxide
Aluminum isopropoxide, with the chemical formula Al(O-i-Pr)₃, is a widely used reagent in

organic synthesis, most notably in the Meerwein-Ponndorf-Verley (MPV) reduction of

aldehydes and ketones.[1][2][3][4] It is also a precursor in the synthesis of aluminum-based

materials. Understanding its core physical properties is crucial for its proper handling,

application, and the accurate interpretation of experimental results.

Quantitative Data Summary
The molecular weight and density of aluminum isopropoxide are summarized in the table

below. These values are based on both computed and experimentally determined data from

various reputable sources.
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Property Value Notes Source(s)

Molecular Weight 204.24 g/mol

Computed from the

chemical formula

C₉H₂₁AlO₃.

[5][6][7][8]

~204.25 g/mol
Frequently used

rounded value.
[9]

Density 1.035 g/cm³ For the solid form. [1][2]

1.035 g/mL at 25 °C [3][4]

1.025 g/cm³ at 20 °C [5]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

molecular weight and density of aluminum isopropoxide. These protocols are provided as a

general guide and may require optimization based on the specific laboratory equipment and

conditions.

Experimental Protocol for Molecular Weight
Determination via Mass Spectrometry
Objective: To experimentally verify the molecular weight of aluminum isopropoxide using mass

spectrometry.

Methodology:

Sample Preparation:

Dissolve a small, accurately weighed sample of high-purity aluminum isopropoxide in a

suitable volatile and aprotic organic solvent (e.g., anhydrous toluene or tetrahydrofuran) to

a final concentration of approximately 1 mg/mL. Aluminum isopropoxide is sensitive to

moisture and will decompose in the presence of water or protic solvents.[2][5]

Depending on the ionization technique, a suitable matrix may be required for Matrix-

Assisted Laser Desorption/Ionization (MALDI) or a dilution in a solvent compatible with
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Electrospray Ionization (ESI).

Instrumentation and Analysis:

Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap

instrument.

For ESI, infuse the sample solution directly into the ion source.

For MALDI, spot the sample/matrix mixture onto the target plate and allow it to dry

completely.

Acquire the mass spectrum in the appropriate mass range (e.g., m/z 100-1000).

Data Interpretation:

The resulting mass spectrum should show a peak corresponding to the molecular ion or a

related adduct. Due to the nature of aluminum isopropoxide to form oligomers, peaks

corresponding to dimeric, trimeric, or tetrameric forms may also be observed.[1]

The experimentally determined mass-to-charge ratio (m/z) of the monomeric species

should be compared to the calculated molecular weight of aluminum isopropoxide (204.24

g/mol ).

Experimental Protocol for Density Determination via Gas
Pycnometry
Objective: To determine the true density of solid aluminum isopropoxide.

Methodology:

Sample Preparation:

Use a high-purity, dry, and finely powdered sample of aluminum isopropoxide. Ensure the

sample is free of any absorbed moisture or solvents by drying under vacuum.

Accurately weigh a suitable amount of the sample.
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Instrumentation and Measurement:

Use a gas pycnometer, which determines the volume of a solid by measuring the pressure

change of an inert gas (e.g., helium) in a calibrated chamber.

Calibrate the instrument according to the manufacturer's instructions.

Place the weighed sample into the sample chamber.

Run the analysis to determine the volume of the sample. The instrument will automatically

perform the necessary calculations based on the pressure changes.

Calculation:

The density (ρ) is calculated using the formula: ρ = mass / volume

The mass is the value obtained from the initial weighing, and the volume is the value

determined by the gas pycnometer.

Visualization of a Key Application
Aluminum isopropoxide is a key reagent in the Meerwein-Ponndorf-Verley (MPV) reduction, a

chemoselective method for the reduction of aldehydes and ketones to their corresponding

alcohols.[1][3][4] The following diagram illustrates the generally accepted mechanism for this

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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